Cas no 132972-99-7 (Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)-)

• Product Name: Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)-
• CAS No: 132972-99-7
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• CID: 1231427
• Update Time: 2024-08-03

Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)-
• 2-benzylamino-3-benzyloxypyrazine
• 2-Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)-

• Inchi： 1S/C18H17N3O/c1-3-7-15(8-4-1)13-21-17-18(20-12-11-19-17)22-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,19,21)
• InChI Key： PJNBPZSSZFETDG-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=CC=C2)=NC=CN=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 291.13731

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 435.0±40.0 °C(Predicted)
• PSA: 47.04
• pka: 3.47±0.10(Predicted)